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Introduction

1,1'-Biphenyl-4-yl-boronic acid, also known as 4-biphenylboronic acid, is a versatile organic
compound widely utilized in modern synthetic chemistry. As a key building block, its primary
application lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form
carbon-carbon bonds, particularly for synthesizing complex biaryl structures.[1][2] These
structural motifs are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[3]
This guide provides a comprehensive overview of its physical and chemical properties, detailed
experimental protocols, and safety information.

Physical and Chemical Properties

1,1'-Biphenyl-4-yl-boronic acid is a white to off-white crystalline solid. It is stable under
standard laboratory conditions but should be handled with care due to its irritant properties.[4]
Key quantitative data are summarized below.

Table 1: Physicochemical Properties of 1,1'-Biphenyl-4-
yl-boronic Acid

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1205511?utm_src=pdf-interest
https://www.benchchem.com/product/b1205511?utm_src=pdf-body
https://www.benchchem.com/product/b1205511?utm_src=pdf-body
https://www.benchchem.com/product/b1205511?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_4_Butylsulfinyl_phenyl_boronic_acid_in_Suzuki_Miyaura_Coupling.pdf
https://www.benchchem.com/product/b1205511?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5122-94-1
https://www.benchchem.com/product/b1205511?utm_src=pdf-body
https://www.benchchem.com/product/b1205511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
IUPAC Name (4-phenylphenyl)boronic acid [4]
CAS Number 5122-94-1 [41[5]
Molecular Formula C12H11BO2 [4]
Molecular Weight 198.03 g/mol [4115]
White to off-white crystalline
Appearance ) [4]
powder/solid
Melting Point 232-245 °C (lit.) [51I61[7]
N Low solubility in water. Soluble
Solubility ) ] [8]
in many organic solvents.
~9.3 (Similar to other
pKa o [8]
arylboronic acids)
XPEIJWZLPWNNOK-
InChl Key [4][5]
UHFFFAOYSA-N
SMILES OB(O)clccc(ccl)-c2ccecc2 [5][6]
Table 2: Spectral Data Predictions
Spectrum Type Predicted Data Reference

1H NMR

(DMSO-d6, 300MHz) & 8.08
(br, 2H), 7.87-7.89 (d, 2H),
7.68-7.70 (d, 2H), 7.62-7.65 (d,
2H), 7.45-7.50 (t, 2H), 7.35-
7.39 (t, 1H)

[7]

Experimental Protocols

The primary utility of 1,1'-Biphenyl-4-yl-boronic acid is in the Suzuki-Miyaura cross-coupling

reaction. Below is a general, representative protocol for its use.
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General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol outlines the coupling of an aryl halide with 1,1'-Biphenyl-4-yl-boronic acid.

Conditions such as catalyst, base, and solvent may require optimization for specific substrates.

[°]

Materials:

Aryl halide (e.qg., aryl bromide or iodide) (1.0 mmol)
1,1'-Biphenyl-4-yl-boronic acid (1.2-1.5 mmol)

Palladium catalyst (e.g., Pd(PPhs)4, PdClz(dppf)) (2-5 mol%)
Base (e.g., K2COs3, Cs2C0s3, K3sPOa4) (2.0-3.0 mmol)
Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF) (5-10 mL)
Inert gas (Argon or Nitrogen)

Standard, flame-dried glassware (e.g., Schlenk flask, reflux condenser)

Procedure:

Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the
aryl halide (1.0 mmol), 1,1'-Biphenyl-4-yl-boronic acid (1.2 mmol), and the base (2.0
mmol).[3][9]

Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas. Repeat this
cycle three times to ensure an oxygen-free environment.[9]

Reagent Addition: Under a positive pressure of inert gas, add the palladium catalyst and the
anhydrous solvent via syringe.[3]

Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir
vigorously.[3][9] Monitor the reaction’s progress using an appropriate analytical technique
such as Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry
(GC-MS).[9]
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o Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute it with
an organic solvent like ethyl acetate and wash sequentially with water and brine.[3][9]

 Purification: Dry the separated organic layer over anhydrous sodium sulfate (Naz2S0Oa), filter,
and concentrate the solvent under reduced pressure. The resulting crude product can be
purified by column chromatography on silica gel to yield the desired biaryl compound.[9]

Reaction Mechanism and Logic

The Suzuki-Miyaura coupling is a powerful C-C bond-forming reaction that proceeds via a
catalytic cycle involving a palladium complex. The generally accepted mechanism involves
three key steps: oxidative addition, transmetalation, and reductive elimination.[2][10][11]

erate
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Safety and Handling

1,1'-Biphenyl-4-yl-boronic acid is classified as an irritant. It is crucial to handle the compound
in a well-ventilated area, preferably a fume hood.

e Hazard Statements:
o H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.[4]
o H335: May cause respiratory irritation.[4]
 Precautionary Measures:
o P261: Avoid breathing dust.[4]
o P280: Wear protective gloves, eye protection, and face protection.[4]
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

o Personal Protective Equipment (PPE): Always use appropriate PPE, including safety goggles
(eyeshields), chemical-resistant gloves, and a lab coat. For handling larger quantities, a dust
mask (type N95) is recommended.[5][6]

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials. The compound is a combustible solid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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